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Compound of Interest

Compound Name: Adenine sulphate

CAS No.: 34791-69-0

Cat. No.: B7760082

Get Quote

This technical guide provides an in-depth analysis of the molecular characteristics of adenine
sulphate, a critical compound in various biochemical and pharmaceutical research

applications. Designed for researchers, scientists, and drug development professionals, this

document details the compound's molecular formula and weight, outlines experimental

protocols for its characterization, and illustrates its role in biological pathways.

Core Molecular Data
Adenine sulphate is the salt formed from the purine nucleobase adenine and sulfuric acid. It is

crucial to note that adenine sulphate can exist in different stoichiometric ratios and hydrated

forms, leading to variations in its molecular formula and weight. The most commonly

referenced form is adenine hemisulfate, where two adenine molecules associate with one

molecule of sulfuric acid. Other forms, including hydrated versions, are also documented.

For clarity and comparative ease, the molecular details of adenine, sulfuric acid, and the

various forms of adenine sulphate are summarized below.
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Compound Name
Common
Synonyms

Molecular Formula
Molar Mass ( g/mol
)

Adenine 6-aminopurine C₅H₅N₅ 135.13

Sulfuric Acid Oil of vitriol H₂SO₄ 98.08

Adenine Sulphate

(Anhydrous)
Adenine hemisulfate

(C₅H₅N₅)₂·H₂SO₄ or

C₁₀H₁₂N₁₀O₄S
368.34[1]

Adenine Sulphate

Dihydrate

(C₅H₅N₅)₂·H₂SO₄·2H₂

O
404.37[2]

Adenine Hemisulfate

Monohydrate
C₅H₅N₅·½H₂SO₄·H₂O 202.18[3][4]

Experimental Protocol: Molecular Weight
Determination via Mass Spectrometry
The precise determination of adenine sulphate's molecular weight is fundamental for its

accurate quantification and use in experimental settings. Electrospray Ionization Mass

Spectrometry (ESI-MS) is a standard and highly accurate method for this purpose.

Objective: To verify the molecular weight of an anhydrous adenine sulphate sample.

Materials and Reagents:

Adenine sulphate sample

Methanol (HPLC grade)

Water (HPLC grade, deionized)

Formic acid (for mass spectrometry)

Calibrated Electrospray Ionization Mass Spectrometer

Procedure:
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Sample Preparation:

Accurately weigh 1 mg of the adenine sulphate sample.

Dissolve the sample in 1 mL of a 50:50 methanol/water solution to create a 1 mg/mL stock

solution.

Vortex the solution until the sample is completely dissolved.

Prepare a working solution by diluting the stock solution to a final concentration of 10

µg/mL in the same solvent.

To facilitate ionization, add formic acid to the working solution to a final concentration of

0.1%.

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

standard calibration solution.

Ensure the instrument is tuned for the expected mass range of adenine (protonated form

[M+H]⁺ ≈ 136.1 m/z) and adenine sulphate.

Sample Analysis:

Set the ESI source to positive ion mode.

Infuse the prepared sample solution into the mass spectrometer at a constant flow rate

(e.g., 5-10 µL/min).

Acquire mass spectra over a mass-to-charge (m/z) range that includes the expected ions

(e.g., m/z 100-500).

Collect data for a sufficient duration to obtain a stable signal and a high-resolution

spectrum.

Data Interpretation:
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Analyze the resulting spectrum for the protonated molecular ion of adenine, [C₅H₆N₅]⁺, at

an m/z of approximately 136.06.

The presence of this peak confirms the adenine component of the salt.

Due to the nature of the salt, the intact adenine sulphate molecule may not be observed

as a single parent ion. The spectrum will be dominated by the signal for adenine. The

sulphate component is not typically observed in positive ion mode.

Confirmation of the sulphate counter-ion can be performed using techniques like ion

chromatography or by analyzing in negative ion mode, though this is less common for this

specific application.

The workflow for this experimental protocol is visualized below.

Sample Preparation

MS Analysis Data Interpretation

Weigh Sample Dissolve in Solvent Dilute to Working Conc. Acidify with Formic Acid

Infuse SampleCalibrate MS Acquire Spectra Analyze Spectrum for [M+H]+ Confirm Adenine Peak

Click to download full resolution via product page

Workflow for Molecular Weight Determination by ESI-MS.

Biological Significance: Adenine in Cellular
Signaling
Adenine is a fundamental component of numerous biologically crucial molecules, including

DNA, RNA, ATP, and signaling molecules like cyclic AMP (cAMP). Adenine and its derivatives

are central to a vast array of cellular processes. The cAMP signaling pathway is a classic
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example of how an adenine-containing molecule transduces extracellular signals into

intracellular responses.

The diagram below illustrates a simplified cAMP signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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